Cas no 1361766-63-3 (4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine)
4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine
-
- Inchi: 1S/C17H10Cl4N2/c18-9-1-3-14(20)11(5-9)13-8-23-17(7-16(13)22)12-6-10(19)2-4-15(12)21/h1-8H,(H2,22,23)
- InChI Key: MLYYDGDBYOCUQP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1=CN=C(C2C=C(C=CC=2Cl)Cl)C=C1N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 397
- XLogP3: 6
- Topological Polar Surface Area: 38.9
4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005267-250mg |
4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine |
1361766-63-3 | 97% | 250mg |
$673.20 | 2022-03-01 | |
| Alichem | A022005267-500mg |
4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine |
1361766-63-3 | 97% | 500mg |
$950.60 | 2022-03-01 | |
| Alichem | A022005267-1g |
4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine |
1361766-63-3 | 97% | 1g |
$1,730.40 | 2022-03-01 |
4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine
Recent Advances in the Study of 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine (CAS: 1361766-63-3)
The compound 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine (CAS: 1361766-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a potent inhibitor of specific protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The presence of dichlorophenyl groups and the amino-pyridine core structure contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine and its biological targets.
In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. The compound has shown efficacy in inhibiting tumor growth in several cancer cell lines, with minimal cytotoxicity to normal cells. These findings suggest its potential as a lead compound for further drug development. Additionally, recent pharmacokinetic studies have provided insights into its metabolic stability and bioavailability, which are critical factors for its transition from preclinical to clinical stages.
Despite these advancements, challenges remain, particularly in optimizing the compound's solubility and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety.
In conclusion, 4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable subject for further investigation. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.
1361766-63-3 (4-Amino-2,5-bis(2,5-dichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)